3-Bromo-6-ethoxyquinolin-4-amine
Description
3-Bromo-6-ethoxyquinolin-4-amine is a quinoline derivative characterized by a bromine atom at position 3, an ethoxy group at position 6, and an amine substituent at position 4. This scaffold is of interest in medicinal chemistry due to quinoline's role as a privileged structure in drug discovery, particularly for kinase inhibitors and antimicrobial agents. The ethoxy group enhances solubility and modulates electronic properties, while the bromine atom provides a handle for further functionalization via cross-coupling reactions.
Properties
CAS No. |
1211183-43-5 |
|---|---|
Molecular Formula |
C11H11BrN2O |
Molecular Weight |
267.126 |
IUPAC Name |
3-bromo-6-ethoxyquinolin-4-amine |
InChI |
InChI=1S/C11H11BrN2O/c1-2-15-7-3-4-10-8(5-7)11(13)9(12)6-14-10/h3-6H,2H2,1H3,(H2,13,14) |
InChI Key |
QDOMNCVGQAZFJV-UHFFFAOYSA-N |
SMILES |
CCOC1=CC2=C(C(=CN=C2C=C1)Br)N |
Synonyms |
4-Amino-3-bromo-6-ethoxyquinoline |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Similar Compounds
The following analysis compares 3-Bromo-6-ethoxyquinolin-4-amine with structurally related quinoline derivatives, focusing on synthesis, physicochemical properties, and functional group effects.
6-Bromo-N-(3-(difluoromethyl)phenyl)quinolin-4-amine (Compound 8)
- Structure : Features a 3-(difluoromethyl)aniline substituent at position 4 instead of ethoxy.
- Synthesis: Synthesized via one-step reflux of 6-bromo-4-chloroquinoline and 3-(difluoromethyl)aniline in ethanol with Hünig's base, yielding 83% .
- Key Properties :
- Applications : Used as a scaffold for kinase inhibitor libraries due to tunable electronic properties .
6-(Benzyloxy)-N-(4-ethoxyphenyl)-7-methoxy-3-nitroquinolin-4-amine (NQ15)
- Structure : Contains nitro (position 3), benzyloxy (position 6), methoxy (position 7), and 4-ethoxyaniline (position 4).
- Synthesis: Achieved in 94% yield via coupling of 4-ethoxybenzenamine with a pre-functionalized quinoline precursor .
- Key Properties :
- Applications : Explored for antiproliferative activity, with the nitro group enhancing redox reactivity .
6-Bromo-N-(2-methyl-2H-benzo[d][1,2,3]triazol-5-yl)quinolin-4-amine (Compound 9)
- Structure : Substituted with a 2-methyltriazole group at position 4.
- Synthesis : Prepared via analogous one-step method but with 2-methyltriazol-5-amine, yielding 68% (lower due to steric hindrance) .
- Applications : Investigated in chemical probe development for protein-protein interaction modulation .
4-Bromo-8-fluoro-6-methoxyquinolin-3-amine
- Structure : Fluoro (position 8), methoxy (position 6), and bromo (position 4).
- Key Properties :
Structural and Functional Group Analysis
Substituent Effects
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